Cas no 1804885-30-0 (4-Bromo-2-(difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride)

• Product Name: 4-Bromo-2-(difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride
• CAS No: 1804885-30-0
• MF: C₆H₂BrClF₃NO₂S
• MW: 324.502789020538
• CID: 4860072
• Update Time: 2025-10-12

4-Bromo-2-(difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride

• Inchi： 1S/C6H2BrClF3NO2S/c7-2-1-3(9)12-4(6(10)11)5(2)15(8,13)14/h1,6H
• InChI Key： KIUUZNLBCRGYOC-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C(F)F)C=1S(=O)(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4

Additional information on 4-Bromo-2-(difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride

4-Bromo-2-(difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride (CAS No. 1804885-30-0)

4-Bromo-2-(difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride, also known by its CAS number 1804885-30-0, is a highly specialized chemical compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, difluoromethyl, and fluorine groups, along with a sulfonyl chloride functional group. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for research and industrial applications.

The synthesis of 4-Bromo-2-(difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride involves advanced organic synthesis techniques, often requiring precise control over reaction conditions to achieve the desired product. Recent studies have highlighted the importance of such compounds in the development of novel materials, particularly in the areas of electronics and catalysis. For instance, researchers have explored the use of this compound as a precursor for synthesizing highly efficient catalysts for organic transformations.

In terms of its chemical properties, this compound exhibits high thermal stability and reactivity due to the electron-withdrawing effects of the sulfonyl chloride group. This makes it an ideal candidate for use in various chemical reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in green chemistry have also led to the exploration of this compound as a potential building block for synthesizing biodegradable polymers, contributing to sustainable materials development.

The structural uniqueness of 4-Bromo-2-(difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride has also made it a subject of interest in pharmacological research. Studies have shown that this compound can serve as a lead molecule for developing new drugs targeting specific biological pathways. Its ability to interact with biomolecules through hydrogen bonding and other non-covalent interactions has been extensively studied using computational chemistry methods.

Moreover, the application of this compound in agricultural chemistry has been explored, particularly in the development of pesticides and herbicides. Its ability to inhibit key enzymes involved in plant growth has been validated through in vitro assays, suggesting potential use in crop protection products.

In conclusion, 4-Bromo-2-(difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride (CAS No. 1804885-30-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.